2-(tert-Butylamino)propanenitrile

• CAS No.: 58838-54-3
• Molecular Formula: C7H14N2
• Molecular Weight: 126.20 g/mol
• IUPAC Name: 2-(tert-butylamino)propanenitrile
• InChI: InChI=1S/C7H14N2/c1-6(5-8)9-7(2,3)4/h6,9H,1-4H3
• InChI Key: CNVQXHVWOLSJME-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)NC(C)(C)C

Description

2-(tert-Butylamino)propanenitrile is a useful research compound. Its molecular formula is C7H14N2 and its molecular weight is 126.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 106 g of sodium bisulfite in 250 ml of water is combined with 44 g of acetaldehyde and the mixture is stirred for one hour at 60°-65° C. The mixture is then cooled to room temperature, 73.1 g of tert-butylamine is added dropwise thereto, and the mixture is stirred for 2 hours at room temperature. Then a solution of 150 g of sodium cyanide in 160 ml of water is added to the reaction mixture, and the latter is stirred for another 2 hours and then allowed to stand at room temperature for 16 hours. The mixture is thereafter extracted with diethyl ether, the ether extract is dried over sodium sulfate, the solvent is evaporated under vacuum, and the residue is distilled at 14 torr, thus obtaining 73.5 g of 2-tert-butylaminopropionitrile, bp 61°-63° C. at 14 torr.